molecular formula C10H16N2 B15388190 3-tert-Butylhexanedinitrile CAS No. 10264-51-4

3-tert-Butylhexanedinitrile

Cat. No.: B15388190
CAS No.: 10264-51-4
M. Wt: 164.25 g/mol
InChI Key: KCFVTZMUKHMNEJ-UHFFFAOYSA-N
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Description

3-tert-Butylhexanedinitrile is a branched aliphatic dinitrile characterized by a six-carbon chain (hexane backbone) substituted with a bulky tert-butyl group at the third carbon and two terminal nitrile (-CN) groups.

Properties

CAS No.

10264-51-4

Molecular Formula

C10H16N2

Molecular Weight

164.25 g/mol

IUPAC Name

3-tert-butylhexanedinitrile

InChI

InChI=1S/C10H16N2/c1-10(2,3)9(6-8-12)5-4-7-11/h9H,4-6H2,1-3H3

InChI Key

KCFVTZMUKHMNEJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(CCC#N)CC#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks explicit data on 3-tert-Butylhexanedinitrile , but structural and functional analogs can be inferred from related nitriles. Below is a comparative analysis based on available evidence and chemical principles:

Table 1: Structural and Functional Comparison

Property 3-tert-Butylhexanedinitrile (Inferred) Butanenitrile, 3-methyl ()
Molecular Formula C₁₁H₁₈N₂ (hypothetical) C₅H₉N
Molecular Weight ~178.28 g/mol 83.13 g/mol
Functional Groups Two terminal nitriles, tert-butyl branch Single nitrile, methyl branch
Polarity High (dual -CN groups) Moderate (single -CN group)
Steric Hindrance Significant (tert-butyl group) Minimal (methyl group)
Potential Applications Polymer crosslinkers, specialty solvents Solvents, intermediates in organic synthesis

Key Differences

Structural Complexity :

  • 3-tert-Butylhexanedinitrile features a longer carbon chain, dual nitriles, and a bulky tert-butyl group, which likely increases its boiling point and viscosity compared to simpler nitriles like Butanenitrile, 3-methyl .
  • The tert-butyl group in the former may reduce reactivity in nucleophilic substitutions due to steric shielding, whereas Butanenitrile, 3-methyl (with a smaller methyl group) is more reactive in such reactions.

Solubility and Polarity :

  • Dual nitriles in 3-tert-Butylhexanedinitrile enhance polarity, improving solubility in polar aprotic solvents (e.g., DMF or acetonitrile). In contrast, Butanenitrile, 3-methyl exhibits moderate polarity, favoring solubility in alcohols and ethers .

Thermal Stability :

  • The tert-butyl group in 3-tert-Butylhexanedinitrile could improve thermal stability compared to linear nitriles, a trait critical for high-temperature industrial processes.

Research Findings

  • Synthetic Utility : While Butanenitrile, 3-methyl is widely used as a solvent or intermediate in alkylation reactions, the dual nitriles in 3-tert-Butylhexanedinitrile may enable its use in forming polyamides or coordination polymers .
  • Toxicity and Handling : Nitriles generally require careful handling due to cyanide release under decomposition. The bulkier structure of 3-tert-Butylhexanedinitrile might mitigate volatility-related hazards compared to smaller nitriles.

Limitations of Available Evidence

Further experimental studies (e.g., DSC for thermal analysis, HPLC for purity assessment) are needed to validate its physicochemical properties and reactivity.

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